Cas no 1805377-78-9 (3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805377-78-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4877248
• Update Time: 2025-06-13

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C9H7ClF2N2O/c1-15-7-2-5(3-10)6(4-13)14-8(7)9(11)12/h2,9H,3H2,1H3
• InChI Key： VJZHYWZXRGOYRG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine

Introduction to 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1805377-78-9)

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine, identified by the chemical identifier CAS No. 1805377-78-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound’s molecular structure incorporates several key functional groups, including a chloromethyl substituent, a cyano group, a difluoromethyl moiety, and a methoxy group, which collectively contribute to its diverse chemical reactivity and biological properties.

The chloromethyl group in the molecule is particularly noteworthy as it serves as a versatile handle for further functionalization. This feature makes the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules through nucleophilic addition reactions. The presence of the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and enhance interactions with biological targets. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, a critical factor in optimizing pharmacokinetic profiles.

The methoxy group provides another layer of functional diversity, allowing for modifications such as etherification or oxidation reactions. These structural attributes make 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine a promising scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry have further highlighted its potential as a lead compound in virtual screening campaigns targeting various disease-related pathways.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing neurological disorders. Studies have indicated that pyridine derivatives can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer’s disease and Parkinson’s disease. The specific combination of substituents in 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine may confer unique interactions with biological receptors or enzymes involved in these pathologies.

Moreover, the compound’s electronic properties have been investigated through density functional theory (DFT) calculations. These studies suggest that the electron-withdrawing nature of the cyano and difluoromethyl groups can enhance binding affinity to protein targets, while the electron-donating methoxy group may facilitate optimal positioning within active sites. Such insights are crucial for rational drug design, where understanding molecular interactions at an atomic level can guide modifications to improve efficacy and reduce side effects.

Recent experimental work has also demonstrated the utility of this compound in developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory diseases. The structural features of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine, particularly the presence of polar groups and aromatic rings, make it a suitable candidate for disrupting kinase activity. Preliminary assays have shown promising results in inhibiting specific kinases, warranting further investigation into its mechanism of action.

The synthesis of this compound has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Modern synthetic methodologies have enabled efficient access to complex heterocycles like this one through multi-step sequences involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions at key positions. These advances have not only simplified the preparation process but also allowed for scalable production suitable for both research and industrial purposes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when handling intermediates like 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine. While not classified as a hazardous material under current regulations, proper handling protocols must be followed to ensure worker safety and environmental protection during synthesis and purification processes. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

The future prospects of this compound are promising, with ongoing research exploring its potential applications beyond kinase inhibition. Investigating its role as an intermediate in synthesizing more complex molecules could lead to novel therapeutics targeting other diseases such as infectious diseases or metabolic disorders. Additionally, exploring its behavior in different solvent systems may uncover new synthetic pathways or reactivity patterns that could be exploited for drug development.

In conclusion,3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1805377-78-9) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, coupled with recent advancements in computational and experimental methodologies, position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule,3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-methoxypyridine is poised to play an important role in shaping the future of medicinal chemistry.